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Compound of Interest

Compound Name: Methyl 3,5-Dihydroxybenzoate

Cat. No.: B129432

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Methyl 3,5-Dihydroxybenzoate (CAS No. 2150-44-9). The
information is intended for researchers, scientists, and professionals in drug development to
ensure safe laboratory practices.

Hazard Identification and Personal Protective
Equipment (PPE)

Methyl 3,5-Dihydroxybenzoate is classified as a hazardous chemical that can cause skin
irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3][4][5] The
toxicological properties of this substance have not been fully investigated.[1][3][6] Therefore,
strict adherence to the recommended personal protective equipment is crucial.

Hazard Description GHS Classification
) o Causes skin irritation upon Skin Corrosion/Irritation,
Skin Irritation
contact.[1][2][3][4][5] Category 2[1]
o Causes serious eye irritation. Serious Eye Damage/Eye
Eye Irritation o
[L1121[31[4115] Irritation, Category 2[1]

] Specific target organ toxicity
_ o May cause respiratory tract _
Respiratory Irritation T (single exposure), Category 3
irritation.[1][2][3]1[4][6] )
(Respiratory system)[1]
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Personal Protective
Equipment (PPE)

Specifications

Regulatory Standards

Eye Protection

Safety glasses with side-

shields or chemical safety
goggles.[1][2][3][6]

OSHA 29 CFR 1910.133 or
European Standard EN166.[1]

[3][6]

Hand Protection

Appropriate protective gloves
to prevent skin exposure.[2][6]
Inspect gloves prior to use and
use proper glove removal

technique.[2]

Regulation (EU) 2016/425 and
the standard EN 374.[2]

Skin and Body Protection

Wear appropriate protective
clothing and a lab coat to

prevent skin exposure.[2][6]

Select according to the
concentration and amount of
the dangerous substance at

the specific workplace.[2]

Respiratory Protection

Use a NIOSH or European
Standard EN 149 approved
respirator when necessary,
especially if dust is generated.
[6][7] Use in a well-ventilated
area, preferably a chemical
fume hood.[1][3][8]

OSHA 29 CFR 1910.134 or
European Standard EN 149.[6]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is paramount to minimize exposure and ensure

safety.
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Preparation

Consult Safety Data Sheet (SDS)

'

Ensure Eyewash & Safety Shower are Accessible

'

Don Personal Protective Equipment (PPE)

Hangling
y

Handle in a Well-Ventilated Area (Fume Hood)

'

Avoid Dust Formation

'

Weigh and Transfer Chemical Carefully

'

Keep Container Tightly Closed When Not in Use

Post-Handlinvg & Cleanup

Decontaminate Work Area

'

Dispose of Waste in Labeled Hazardous Waste Container

'

Remove PPE and Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Methyl 3,5-Dihydroxybenzoate.
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Experimental Protocol:
e Preparation:
o Thoroughly review the Safety Data Sheet (SDS) for Methyl 3,5-Dihydroxybenzoate.[2]

o Ensure that an eyewash station and safety shower are in close proximity and operational.

[11[3][8]
o Put on all required personal protective equipment (PPE) as detailed in the table above.[2]
e Handling:

o Conduct all work in a well-ventilated area, preferably within a chemical fume hood, to
minimize inhalation of dust.[1][2][3]

o Handle the solid material carefully to avoid the formation of dust.[1][2][3]
o When weighing or transferring, use techniques that prevent dispersal of the powder.

o Keep the container tightly closed when not in use to prevent contamination and exposure.

[11[3][6]
o Avoid contact with skin and eyes.[2][6]
o Do not eat, drink, or smoke in the handling area.[8]
e Post-Handling & Cleanup:

o After handling, thoroughly wash your hands and any exposed skin with soap and water.[1]

[2][6]
o Decontaminate the work surface.

o Follow the disposal plan for all waste materials.

First-Aid Measures

Immediate response is critical in case of exposure.
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Exposure Route

First-Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Get medical aid
immediately.[1][3][6]

Skin Contact

Get medical aid. Flush skin with plenty of soap
and water for at least 15 minutes while removing

contaminated clothing and shoes.[1][3][6]

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

Inhalation o ] ]
breathing is difficult, give oxygen. Get medical
aid.[1][3][6]

Do NOT induce vomiting. If the victim is

Ingestion conscious and alert, give 2-4 cupfuls of milk or

water. Get medical aid immediately.[1][3][6]

Disposal Plan

Proper disposal of Methyl 3,5-Dihydroxybenzoate and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

» Waste Classification: This material should be disposed of as hazardous waste.[1][3]

e Containment:

o For small spills, vacuum or sweep up the material and place it into a suitable, labeled

disposal container.[6] Avoid creating dust.[1][2][3]

o Do not empty into drains.[1][3]

o Disposal Procedure:

o Dispose of the contents and container to an approved waste disposal plant.[1][3][4]
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o Contaminated materials, including gloves and empty containers, must be disposed of as
hazardous waste.[8]

o Consult local, regional, and national hazardous waste regulations to ensure complete and
accurate classification and disposal.[1][3]

o Contact a licensed professional waste disposal service for proper disposal.[3]

Incompatible Materials: Strong oxidizing agents and strong bases.[1][3][6] Store away from
these materials.

Storage: Store in a cool, dry, well-ventilated place in a tightly closed container.[1][2][3][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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